Cas no 61601-94-3 (2,2 ,3,3 -Tetrahydroxy-1,1 -binaphthyl)

• Product Name: 2,2 ,3,3 -Tetrahydroxy-1,1 -binaphthyl
• CAS No: 61601-94-3
• MF: C₂₀H₁₄O₄
• MW: 318.322765827179
• CID: 954784
• PubChem ID: 316673
• Update Time: 2025-10-30

2,2 ,3,3 -Tetrahydroxy-1,1 -binaphthyl Chemical and Physical Properties

Names and Identifiers

• 2,2 ,3,3 -Tetrahydroxy-1,1 -binaphthyl
• 2,2',3,3'-Tetrahydroxy-1,1'-binaphthyl
• 1,1'-BI(2,3-NAPHTHODIOL)
• 2,3,2',3'-TETRAHYDROXY-1,1'-BINAPHTHYL
• tetrahydroxybinaphthyl
• ZINC01765622
• MFCD00188003
• (1S)-[1,1 inverted exclamation marka-Binaphthalene]-2,2 inverted exclamation marka,3,3 inverted exclamation marka-tetrol
• 1-(2,3-dihydroxynaphthalen-1-yl)naphthalene-2,3-diol
• EX-A7814B
• NSC245006
• 1,1-Bi(2,3-naphthodiol)
• AKOS025402000
• NSC-245006
• 1,1'-binaphthyl-2,2',3,3'-tetraol
• 39215-21-9
• [1,2',3,3'-tetrol
• SCHEMBL918396
• D92519
• EX-A7813S
• DTXSID70959990
• [1,1'-Binaphthalene]-2,2',3,3'-tetrol
• 1430736-25-6
• 61601-94-3
• [1,1'-Binaphthalene]-2,2',3,3'-tetraol
• 63323-58-0
• T1754
• DB-053944
• AS-63237
• AC-27936
• [1,1'-Binaphthalene]-2,2',3,3'-tetrol, (1R)-
• GLXC-10969

• Inchi： 1S/C20H14O4/c21-15-9-11-5-1-3-7-13(11)17(19(15)23)18-14-8-4-2-6-12(14)10-16(22)20(18)24/h1-10,21-24H
• InChI Key： OOSHJGKXQBJASF-UHFFFAOYSA-N
• SMILES： OC1C(=CC2C=CC=CC=2C=1C1=C(C(=CC2C=CC=CC1=2)O)O)O

Computed Properties

• Exact Mass: 318.08900
• Monoisotopic Mass: 318.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 165
• XLogP3: 4.6
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• Color/Form: 。
• PSA: 80.92000
• LogP: 4.48240
• Solubility: 。

2,2 ,3,3 -Tetrahydroxy-1,1 -binaphthyl Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenols

Additional information on 2,2 ,3,3 -Tetrahydroxy-1,1 -binaphthyl

Introduction to 2,2,3,3-Tetrahydroxy-1,1-Binaphthyl (CAS No. 61601-94-3)

2,2,3,3-Tetrahydroxy-1,1-Binaphthyl, identified by its Chemical Abstracts Service (CAS) number 61601-94-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This bichromatic molecule, featuring a dimeric structure of naphthalene derivatives with hydroxyl functional groups, exhibits unique physicochemical properties that make it a valuable candidate for various applications. The presence of multiple hydroxyl groups imparts distinct reactivity and solubility characteristics, which are exploited in synthetic chemistry and biological studies.

The molecular architecture of 2,2,3,3-Tetrahydroxy-1,1-Binaphthyl consists of two naphthalene rings linked at the 1-position through a central carbon bridge. Each naphthalene ring is substituted with two hydroxyl groups at the 2- and 3-positions, respectively. This specific substitution pattern contributes to the compound's ability to participate in hydrogen bonding interactions, enhancing its solubility in polar solvents and facilitating its use in supramolecular chemistry. The compound's symmetry and rigidity also make it an attractive scaffold for designing chiral molecules and polymers with tailored properties.

In recent years, 2,2,3,3-Tetrahydroxy-1,1-Binaphthyl has been extensively studied for its potential applications in pharmaceuticals and advanced materials. Its structural features suggest utility as a ligand in coordination chemistry, where it can complex with transition metals to form catalysts or sensors. The compound's ability to self-assemble into ordered structures has also been explored in the development of liquid crystals and organic semiconductors. These applications leverage the compound's high molecular weight and rigid backbone, which promote stable aggregation and mesogenic behavior.

One of the most compelling aspects of 2,2,3,3-Tetrahydroxy-1,1-Binaphthyl is its role in medicinal chemistry. Researchers have investigated its derivatives as potential bioactive molecules due to their ability to interact with biological targets such as enzymes and receptors. The hydroxyl groups provide multiple sites for chemical modification, allowing for the synthesis of analogs with enhanced pharmacological properties. For instance, studies have demonstrated that certain derivatives of this compound exhibit antioxidant and anti-inflammatory effects in vitro. These findings have spurred further exploration into developing novel therapeutic agents based on this scaffold.

The synthesis of 2,2,3,3-Tetrahydroxy-1,1-Binaphthyl presents a challenge due to the complexity of its structure. Traditional synthetic routes involve multi-step organic transformations that require careful control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes for this compound. For example, catalytic hydrogenation techniques have been employed to introduce the hydroxyl groups with greater precision. These improvements have made it feasible to produce larger quantities of the compound for research purposes.

The spectroscopic properties of 2,2,3,3-Tetrahydroxy-1,1-Binaphthyl are another area of interest. The compound exhibits strong absorption in the ultraviolet-visible (UV-Vis) region due to its extended π-conjugation system. This property makes it useful as a chromophore in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, nuclear magnetic resonance (NMR) spectroscopy reveals detailed information about its molecular structure and dynamics. These insights are crucial for understanding how the compound behaves in different environments and how it can be modified for specific applications.

Recent research has also highlighted the environmental implications of 2，２，３，３-Tetrahydroxy-1，１-Binaphthyl (CAS No．61601-94-3). Studies have shown that this compound can act as a building block for biodegradable polymers due to its hydroxyl-rich structure。 Such polymers are increasingly important for sustainable manufacturing processes because they decompose into environmentally benign products under certain conditions。 This finding aligns with global efforts to develop eco-friendly materials that minimize waste and pollution。

The future prospects for ２，２，３，３-Tetrahydroxy-1，１-Binaphthyl are promising， given its versatility and potential applications across multiple disciplines。 Ongoing research aims to expand its utility by exploring new synthetic pathways、 modifications，and interdisciplinary collaborations。 As our understanding of molecular interactions deepens， so too will our ability to harness the unique properties of this remarkable compound for innovative solutions。